3-(4-Methoxybenzyl)-6-[(3-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol
• IUPAC Name: 6-[(3-methoxyphenoxy)methyl]-3-[(4-methoxyphenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H18N4O3S/c1-24-14-8-6-13(7-9-14)10-17-20-21-19-23(17)22-18(27-19)12-26-16-5-3-4-15(11-16)25-2/h3-9,11H,10,12H2,1-2H3
• InChI Key: UWYYCRSAVYMWIX-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)COC4=CC=CC(=C4)OC

Description

3-(4-Methoxybenzyl)-6-[(3-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has shown potential in scientific research applications.

Mechanism of Action

The exact mechanism of action of 3-(4-Methoxybenzyl)-6-[(3-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that it may work by inhibiting certain enzymes and signaling pathways in cells.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-Methoxybenzyl)-6-[(3-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can have various biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells and inhibit the growth of certain bacteria and viruses. It has also been shown to reduce inflammation and oxidative stress in cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-Methoxybenzyl)-6-[(3-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential as a multi-targeted agent. It has been shown to have activity against various targets, including enzymes and signaling pathways, which makes it a promising candidate for further research. However, one limitation is that more studies are needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 3-(4-Methoxybenzyl)-6-[(3-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its potential as an anti-cancer agent, particularly in combination with other drugs. Another direction is to study its potential as an anti-inflammatory and antioxidant agent in various disease models. Additionally, more studies are needed to fully understand its mechanism of action and potential side effects in order to determine its safety and efficacy for clinical use.
In conclusion, 3-(4-Methoxybenzyl)-6-[(3-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound for scientific research applications. Its potential as a multi-targeted agent and its various biochemical and physiological effects make it a candidate for further investigation in various disease models.

Synthesis Methods

The synthesis of 3-(4-Methoxybenzyl)-6-[(3-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. The method involves the reaction of 4-methoxybenzylamine with 3-methoxyphenoxyacetic acid to form an intermediate, which is then reacted with thiosemicarbazide and triethyl orthoformate to yield the desired compound.

Scientific Research Applications

3-(4-Methoxybenzyl)-6-[(3-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential in various scientific research applications. It has been shown to have antimicrobial, antiviral, and anticancer properties. Studies have also suggested its potential as an anti-inflammatory and antioxidant agent.